Cas no 872602-75-0 (5-(aminomethyl)pyridine-3-carboxylic acid)

• Product Name: 5-(aminomethyl)pyridine-3-carboxylic acid
• CAS No: 872602-75-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1120006
• PubChem ID: 22099272
• Update Time: 2025-05-24

5-(aminomethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-3-Pyridinecarboxylic acid
• 5-(aminomethyl)pyridine-3-carboxylic acid
• 5-(aminomethyl)nicotinic acid
• AKOS006291810
• 5-(aminomethyl)nicotinicacid
• DFOKHPBPIPSZEH-UHFFFAOYSA-N
• 872602-75-0
• 5-Aminomethyl-nicotinic Acid
• EN300-1590595
• SCHEMBL1244630
• DB-139153

• Inchi： 1S/C7H8N2O2/c8-2-5-1-6(7(10)11)4-9-3-5/h1,3-4H,2,8H2,(H,10,11)
• InChI Key： DFOKHPBPIPSZEH-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=C1)CN)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-(aminomethyl)pyridine-3-carboxylic acid

Introduction to 5-(aminomethyl)pyridine-3-carboxylic Acid (CAS No. 872602-75-0)

5-(aminomethyl)pyridine-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 872602-75-0, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic compound features a pyridine core substituted with an aminomethyl group at the 5-position and a carboxylic acid moiety at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of therapeutic agents targeting neurological and inflammatory disorders.

The compound's molecular structure, characterized by a nitrogen-containing pyridine ring connected to an aminomethyl side chain and a carboxylic acid functional group, endows it with versatile reactivity. This reactivity is harnessed in medicinal chemistry for the design of novel drug candidates. The presence of both an amine and a carboxylic acid group allows for diverse chemical modifications, including amidation, esterification, and coupling reactions, which are pivotal in drug synthesis.

In recent years, 5-(aminomethyl)pyridine-3-carboxylic acid has garnered attention in the field of drug discovery due to its potential applications in treating neurological conditions. Studies have demonstrated its role as a precursor in the synthesis of ligands that interact with specific neurotransmitter receptors. For instance, derivatives of this compound have been explored as potential modulators of N-methyl-D-aspartate (NMDA) receptors, which are implicated in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases like Alzheimer's and Parkinson's.

The carboxylic acid group in 5-(aminomethyl)pyridine-3-carboxylic acid also facilitates its incorporation into peptide mimetics and protease inhibitors. These applications are particularly relevant in the treatment of chronic inflammatory diseases and cancer, where targeted inhibition of specific proteases can modulate disease progression. Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of optimizing the substitution patterns on the pyridine ring to enhance binding affinity and selectivity for biological targets.

The synthesis of 5-(aminomethyl)pyridine-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. One common synthetic route involves the nucleophilic substitution of a halogenated pyridine with an amine source followed by carboxylation at the 3-position. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, reducing waste and improving yields. These innovations align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In addition to its pharmaceutical applications, 5-(aminomethyl)pyridine-3-carboxylic acid has found utility in materials science. Its ability to form coordination complexes with metal ions makes it a valuable ligand in catalysis and as a building block for functional materials. For example, complexes formed with transition metals such as palladium and copper have been investigated for their catalytic activity in cross-coupling reactions, which are essential for constructing complex organic molecules.

The compound's solubility profile and stability under various conditions also make it suitable for formulation into pharmaceutical products. Research has focused on optimizing delivery systems to enhance bioavailability and target specificity. Nanotechnology-based delivery platforms, such as liposomes and polymeric nanoparticles, have been explored to encapsulate 5-(aminomethyl)pyridine-3-carboxylic acid-derived drugs, improving their efficacy and reducing side effects.

Evaluation of the safety profile of 5-(aminomethyl)pyridine-3-carboxylic acid is critical before its clinical application. Preclinical studies have assessed its toxicity, pharmacokinetics, and potential interactions with other drugs. These studies are essential for ensuring that the compound is safe for human use and can be developed into effective therapeutic agents. The results from these studies have guided the optimization of dosage regimens and formulation strategies.

The future prospects of 5-(aminomethyl)pyridine-3-carboxylic acid are promising, with ongoing research exploring new applications in precision medicine and personalized therapy. Advances in computational chemistry and artificial intelligence are accelerating the discovery of novel derivatives with enhanced pharmacological properties. Collaborative efforts between academia and industry are fostering innovation in this field, driving the development of next-generation therapeutics.

In conclusion, 5-(aminomethyl)pyridine-3-carboxylic acid, CAS no. , is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate in synthesizing bioactive molecules targeting neurological and inflammatory disorders. Ongoing research continues to uncover new applications for this compound across various fields, including materials science and nanotechnology.